Cas no 141018-25-9 (2-Iodo Adenosine 2’,3’-Acetonide)

• Product Name: 2-Iodo Adenosine 2’,3’-Acetonide
• CAS No: 141018-25-9
• MF: C₁₃H₁₆IN₅O₄
• MW: 433.201714515686
• CID: 101929
• PubChem ID: 14999717
• Update Time: 2025-04-18

2-Iodo Adenosine 2’,3’-Acetonide Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-iodo-2',3'-O-(1-methylethylidene)-
• 2-Iodo Adenosine 2',3'-Acetonide
• 2-Iodo Adenosine 2’,3’-Acetonide
• 2-Iodo-2',3'-O-isopropylidene-D-adenosine
• ((3aR,4R,6R,6aR)-6-(6-amino-2-iodo-9H-purin-9-yl)-2,2-dimethyl-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol
• [(1R,2R,4R,5R)-4-(6-amino-2-iodopurin-9-yl)-7,7-dimethyl-3,6,8-trioxabicyclo[3.3.0]oct-2-yl]methan-1-ol
• 2',3'-O-isopropylidene-2-iodoadenosine
• 2-Iodo-2',3'-O-(1-Methylethylidene)adenosine
• 2-Iodo-2',3'-O-isopropylideneadenosine
• ((3aR,4R,6R,6aR)-6-(6-amino-2-iodo-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol
• [(3aR,4R,6R,6aR)-4-(6-amino-2-iodopurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
• KNWSBURSUIDKHK-IOSLPCCCSA-N
• 141018-25-9
• 2-Iodoadenosine 2',3'-acetonide
• [(1R,2R,4R,5R)-4-(6-amino-2-iodopurin-9-yl)-7,7-dimethyl-3,6,8-trioxabicyclo[3.3.0] oct-2-yl]methan-1-ol
• BDBM50530865
• 2-Iodo Adenosine 2 inverted exclamation mark ,3 inverted exclamation mark -Acetonide
• SCHEMBL2111246
• CHEMBL4471342

• Inchi： 1S/C13H16IN5O4/c1-13(2)22-7-5(3-20)21-11(8(7)23-13)19-4-16-6-9(15)17-12(14)18-10(6)19/h4-5,7-8,11,20H,3H2,1-2H3,(H2,15,17,18)/t5-,7-,8-,11-/m1/s1
• InChI Key： KNWSBURSUIDKHK-IOSLPCCCSA-N
• SMILES： IC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@H]2[C@@H]([C@@H](CO)O1)OC(C)(C)O2)N

Computed Properties

• Exact Mass: 433.02500
• Monoisotopic Mass: 433.02470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 179-184°C
• PSA: 117.54000
• LogP: 1.00410